molecular formula C9H17N3O B6284135 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one CAS No. 2385596-12-1

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one

Cat. No.: B6284135
CAS No.: 2385596-12-1
M. Wt: 183.3
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one is a heterocyclic compound that belongs to the diazepine family This compound is characterized by a fused ring system consisting of a pyridine ring and a diazepine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For instance, the reaction of a pyridine derivative with a suitable diamine can lead to the formation of the desired diazepine ring system. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to optimize yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and cost-effectiveness. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to produce large quantities of this compound. These methods are designed to minimize waste and enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one can undergo various chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding N-oxides.

    Reduction: Reduction reactions can lead to the formation of reduced derivatives with different degrees of saturation.

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce various reduced forms of the compound. Substitution reactions can introduce a wide range of functional groups, leading to the formation of diverse derivatives .

Scientific Research Applications

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

  • 1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one
  • Pyrazolyl-dibenzo[b,e][1,4]diazepinones
  • Benzo[b][1,4]diazepines

Uniqueness

1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one is unique due to its specific ring structure and the presence of a methyl group, which can influence its chemical reactivity and biological activity.

Properties

CAS No.

2385596-12-1

Molecular Formula

C9H17N3O

Molecular Weight

183.3

Purity

90

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.